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Compound of Interest

Compound Name: Tiratricol

Cat. No.: B1682914 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Tiratricol (also known as 3,3',5-Triiodothyroacetic acid), ensuring the safety of laboratory

personnel and compliance with environmental regulations. The following procedures are

intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protection
Tiratricol is classified as an acute toxicant and requires careful handling. It is harmful if

swallowed, in contact with skin, or if inhaled.[1][2][3] Adherence to safety protocols is critical

during handling and disposal.

Summary of Safety Information

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1682914?utm_src=pdf-interest
https://www.benchchem.com/product/b1682914?utm_src=pdf-body
https://www.benchchem.com/product/b1682914?utm_src=pdf-body
https://aksci.com/sds/R418_SDS.pdf
https://file.medchemexpress.com/batch_PDF/HY-B1201/Tiratricol-SDS-MedChemExpress.pdf
https://www.echemi.com/sds/335-triiodothyroaceticacid-pid_Seven43074.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category GHS Classification
Required Personal
Protective
Equipment (PPE)

Handling
Precautions

Acute Toxicity

Category 4 (Oral,
Dermal, Inhalation)
[1][2][3]

Protective gloves,
protective clothing,
eye protection/face
shield[1][2]

Use in a well-
ventilated area,
avoid breathing
dust/fumes, wash
hands thoroughly
after handling, do
not eat, drink, or
smoke when using.
[1][2][3]

| Environmental Hazard | Water Hazard Class 1 (Slightly hazardous for water)[4] | N/A | Do not

allow the product to reach ground water, water courses, or sewage systems.[4] |

Step-by-Step Disposal Procedure
Disposal of Tiratricol and its containers must be carried out in accordance with federal, state,

and local regulations.[1][5] Never dispose of Tiratricol with household garbage or down the

drain.[4]

Step 1: Decontamination of Empty Containers

Containers that have held Tiratricol should be triple-rinsed with a suitable solvent (e.g.,

ethanol).

The rinsate should be collected and treated as hazardous chemical waste.

Once decontaminated, dispose of the empty container as per your institution's guidelines for

non-hazardous lab glass or plastic.

Step 2: Management of Spills and Small Quantities

Ensure Safety: Wear all required PPE as listed in the table above. Ensure the area is well-

ventilated.[1]
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Containment: For spills, prevent further spread.

Cleanup: Absorb any liquid with an inert material such as diatomite or universal binders. For

solid powder, carefully sweep or vacuum the material.[1][2] Avoid generating dust.[1]

Collection: Place the collected waste into a suitable, clearly labeled, and sealed container for

hazardous chemical waste.[1][6]

Surface Decontamination: Clean the spill area by scrubbing with alcohol.[2][5]

Step 3: Disposal of Unused or Expired Tiratricol

Waste Classification: Tiratricol waste is classified as hazardous chemical waste.

Packaging: The waste must be placed in a sealed, properly labeled container. The label

should clearly identify the contents as "Tiratricol Waste" and include any other information

required by your institution's Environmental Health and Safety (EHS) department.

Disposal: The sealed container must be disposed of through an approved waste disposal

plant or a licensed hazardous waste management company.[1][3] Consult your institution's

EHS office for specific procedures and to arrange for pickup.

Tiratricol Disposal Workflow
The following diagram illustrates the decision-making process for the proper handling and

disposal of Tiratricol waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Tiratricol waste.
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Experimental Protocols and Handling
The disposal procedures outlined in this document are based on safety data sheets and

general chemical waste guidelines. Specific experimental protocols involving Tiratricol should

always include a section on waste management that is consistent with institutional and

regulatory standards. The toxicological effects of this product have not been thoroughly

studied, reinforcing the need for caution.[5] Always consult your institution's EHS department to

ensure complete and accurate classification and disposal of waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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